Cas no 1261479-93-9 (2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol)

• Product Name: 2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol
• CAS No: 1261479-93-9
• MF: C₁₂H₁₀F₂N₂O
• MW: 236.217409610748
• CID: 4929322
• Update Time: 2025-06-13

2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H10F2N2O/c13-10-3-1-2-9(11(10)14)7-4-8(6-17)12(15)16-5-7/h1-5,17H,6H2,(H2,15,16)
• InChI Key： MIYPBARDGGRLQZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CN=C(C(CO)=C1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol

Recent Advances in the Study of 2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol (CAS: 1261479-93-9)

The compound 2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol (CAS: 1261479-93-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and difluorophenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary studies indicate that 2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol exhibits selective inhibition against specific kinase targets, making it a candidate for further investigation in oncology and immunology.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic properties. Studies have demonstrated favorable absorption and distribution profiles, with moderate metabolic stability. These findings suggest that the molecule could be optimized for improved bioavailability and therapeutic efficacy. Further in vivo studies are warranted to validate these observations and assess potential toxicity.

The synthetic pathways for 2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol have also been refined in recent years. Novel methodologies have been developed to enhance yield and purity, addressing previous challenges in large-scale production. These advancements are crucial for facilitating preclinical and clinical studies, ensuring a steady supply of the compound for further research.

Looking ahead, the potential applications of 2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol extend beyond its current scope. Researchers are investigating its utility in combination therapies, where it may synergize with other drugs to enhance treatment outcomes. Additionally, structural modifications are being explored to optimize its selectivity and potency, paving the way for next-generation therapeutics.

In conclusion, the recent progress in understanding 2-Amino-5-(2,3-difluorophenyl)pyridine-3-methanol underscores its potential as a valuable tool in drug discovery. Continued research efforts will be essential to fully elucidate its mechanisms and translate these findings into clinical applications. The compound's versatility and promising pharmacological profile position it as a noteworthy candidate in the evolving landscape of chemical biology and medicine.